ethyl 4-(ethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 4-(ethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C12H15N3O2S/c1-4-13-10-8-7(3)9(12(16)17-5-2)18-11(8)15-6-14-10/h6H,4-5H2,1-3H3,(H,13,14,15)
• InChI Key: LYKFWYXSCCJTDY-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C2C(=C(SC2=NC=N1)C(=O)OCC)C
• Molecular Formula: C12H15N3O2S
• Molecular Weight: 265.33 g/mol

Description

Ethyl 4-(ethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C12H15N3O2S and its molecular weight is 265.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 265.08849790 g/mol and the complexity rating of the compound is 303. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Similar pyrimidine derivatives have been shown to exhibit neuroprotective and anti-neuroinflammatory properties . They have been studied for their interaction with human microglia and neuronal cell models .

Mode of Action

It’s worth noting that similar pyrimidine-based compounds have shown promising neuroprotective and anti-inflammatory properties . They inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . A molecular docking study showed that these compounds have favorable interactions with active residues of ATF4 and NF-kB proteins .

Biochemical Pathways

Similar compounds have been observed to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway . This suggests that ethyl 4-(ethylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate may have a similar effect.

Result of Action

Similar compounds have shown promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (er) chaperone, bip, and apoptosis marker cleaved caspase-3 in human neuronal cells .

Action Environment

It’s worth noting that the efficacy of similar compounds can be influenced by various factors such as ph, temperature, and the presence of other substances .